3,5-Dichloro-2-iodopyridine

• IUPAC Name: 3,5-dichloro-2-iodopyridine
• InChI: InChI=1S/C5H2Cl2IN/c6-3-1-4(7)5(8)9-2-3/h1-2H
• InChI Key: FDHLQIBHWGBOBT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)I)Cl
• Molecular Formula: C5H2Cl2IN
• Molecular Weight: 273.88 g/mol
• CAS No.: 1214350-54-5

Description

“3,5-Dichloro-2-iodopyridine” is a chemical compound with the molecular formula C5H2Cl2IN. It has an average mass of 273.887 Da and a mono-isotopic mass of 272.860901 Da.

Synthesis Analysis

The synthesis of “this compound” involves several steps. One method involves the palladium acetate-catalyzed ligand-free Suzuki reaction of 2,3,5-trichloropyridine with arylboronic acids in aqueous phase. Another method involves the treatment of commercially available 3,5-dichloro-2,4,6-trifluoropyridine with sodium methoxide.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridine ring with two chlorine atoms and one iodine atom attached to it. The compound contains a total of 11 bonds, including 9 non-hydrogen bonds, 6 multiple bonds, 6 aromatic bonds, and 1 six-membered ring.

Chemical Reactions Analysis

The chemical reactivity of “this compound” is influenced by the presence of the chlorine and iodine atoms. For instance, 2-chloropyridine, which is electron deficient, afforded the products in 76% yield, while 3-chloropyridine was almost inactive.

Scientific Research Applications

• 3,5-Dichloro-2-iodopyridine is used in the selective functionalization of dichloropyridines at various sites. It undergoes deprotonation and isomerization reactions under specific conditions, revealing its utility in organic synthesis (Marzi, Bigi, & Schlosser, 2001).

• This compound is also involved in the synthesis of heterocyclic polyfluoro-compounds, including 3,5-dichlorodifluoro-4-iodopyridine. It demonstrates versatility in producing compounds with potential applications in medicinal chemistry (Banks, Haszeldine, & Phillips, 1977).

• Another study investigated the regiochemical flexibility of this compound. The research highlights its use in selective nucleophilic displacement reactions, which is significant for developing new pharmaceutical compounds (Bobbio & Schlosser, 2001).

• The compound has been used in the synthesis of 5,5'-Dialkyl-6,6'-dichloro-2, 2'-bipyridines, indicating its role in forming bipyridine derivatives, which are crucial in various chemical and pharmaceutical applications (Chandía et al., 2009).

• A study on the synthesis and reactivity of halogen-rich intermediates like 5-bromo-2-chloro-4-fluoro-3-iodopyridine reveals the importance of this compound in synthesizing complex pyridine structures (Wu, Porter, Frennesson, & Saulnier, 2022).